![molecular formula C22H15N3O6 B6138395 2-(3-nitrophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide CAS No. 6083-31-4](/img/structure/B6138395.png)
2-(3-nitrophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide
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Overview
Description
2-(3-nitrophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 2-(3-nitrophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide is not fully understood, but it is believed to work by inhibiting specific enzymes involved in various biological processes. For example, it has been shown to inhibit the activity of tyrosine kinases, which are involved in cell signaling pathways that regulate cell growth and division.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce inflammation in certain animal models, and it has also been investigated for its potential anti-tumor properties. Additionally, this compound has been shown to have a positive effect on certain neurological disorders, such as Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3-nitrophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide in lab experiments is its potential as a specific inhibitor of certain enzymes. This can help researchers better understand the role of these enzymes in various biological processes. However, one limitation of using this compound is that it may have off-target effects, which could complicate data interpretation.
Future Directions
There are several future directions for research on 2-(3-nitrophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide. One area of interest is its potential as a treatment for certain neurological disorders, such as Parkinson's disease. Additionally, this compound could be further investigated for its anti-tumor properties and its potential as a therapeutic agent for inflammatory diseases. Further research is also needed to better understand the mechanism of action of this compound and its potential off-target effects.
Synthesis Methods
The synthesis of 2-(3-nitrophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide involves the reaction of 2-(3-nitrophenoxy)aniline with 4-(4-oxo-4H-3,1-benzoxazin-2-yl)benzoic acid in the presence of acetic anhydride and an acid catalyst. The resulting product is purified using column chromatography to obtain the final compound.
Scientific Research Applications
2-(3-nitrophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide has been used in various scientific research applications. It has been studied as a potential inhibitor of certain enzymes, such as tyrosine kinases and phosphodiesterases, which play important roles in various biological processes. Additionally, this compound has been investigated for its potential anti-inflammatory and anti-tumor properties.
properties
IUPAC Name |
2-(3-nitrophenoxy)-N-[4-(4-oxo-3,1-benzoxazin-2-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15N3O6/c26-20(13-30-17-5-3-4-16(12-17)25(28)29)23-15-10-8-14(9-11-15)21-24-19-7-2-1-6-18(19)22(27)31-21/h1-12H,13H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYSMXXAUCIXJLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)OC(=N2)C3=CC=C(C=C3)NC(=O)COC4=CC=CC(=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60362292 |
Source
|
Record name | 2-(3-Nitrophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60362292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
417.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6083-31-4 |
Source
|
Record name | 2-(3-Nitrophenoxy)-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60362292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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